Cas no 1707567-59-6 (6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one)

• Product Name: 6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one
• CAS No: 1707567-59-6
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5152134
• Update Time: 2025-06-15

6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one

• Inchi： 1S/C14H19N3O2/c18-13-9-11-8-10(4-5-12(11)15-16-13)14(19)17-6-2-1-3-7-17/h9-10H,1-8H2,(H,16,18)
• InChI Key： AFIGAUSMMHNVCT-UHFFFAOYSA-N
• SMILES： N1=C2C(CC(C(N3CCCCC3)=O)CC2)=CC(=O)N1

Additional information on 6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one

Recent Advances in the Study of 6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one (CAS: 1707567-59-6)

In recent years, the compound 6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one (CAS: 1707567-59-6) has garnered significant attention in the field of chemical biology and medicinal chemistry. This heterocyclic scaffold has shown promising potential in various therapeutic applications, particularly as a modulator of key biological pathways. The compound's unique structural features, including the piperidine-carbonyl moiety and the tetrahydrocinnolinone core, make it an attractive candidate for drug discovery and development.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one. One notable area of research involves its role as a selective inhibitor of certain kinase enzymes, which are critical targets in oncology and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against a subset of tyrosine kinases, with IC50 values in the low nanomolar range. The study also highlighted its favorable pharmacokinetic profile in preclinical models.

Another significant advancement comes from structural-activity relationship (SAR) studies aimed at optimizing the compound's efficacy and selectivity. Researchers have explored various modifications to the piperidine and cinnolinone moieties, leading to the identification of derivatives with improved binding affinity and reduced off-target effects. Computational modeling and X-ray crystallography have been instrumental in these efforts, providing detailed insights into the compound's interaction with its biological targets.

In addition to its kinase inhibitory properties, 6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one has also been investigated for its potential in neurodegenerative diseases. A recent preprint on bioRxiv reported that the compound can modulate the activity of certain G-protein-coupled receptors (GPCRs) implicated in Alzheimer's disease. The findings suggest that it may serve as a lead compound for developing novel neuroprotective agents.

The synthesis and scale-up of 6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one have also seen progress. A 2024 patent application disclosed an improved synthetic route that enhances yield and purity while reducing the use of hazardous reagents. This development is crucial for facilitating further preclinical and clinical studies.

Despite these promising results, challenges remain, including the need for more comprehensive toxicology studies and the exploration of combination therapies. Future research directions may include the development of prodrug formulations to improve bioavailability and the investigation of the compound's effects in additional disease models.

In conclusion, 6-(Piperidine-1-carbonyl)-5,6,7,8-tetrahydro-2H-cinnolin-3-one represents a versatile scaffold with broad therapeutic potential. Continued research and development efforts are expected to unlock new applications and advance this compound toward clinical translation.